Cas no 1805071-70-8 (Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate)

• Product Name: Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate
• CAS No: 1805071-70-8
• MF: C₁₂H₁₄ClF₂NO₃
• MW: 293.694269657135
• CID: 4897530
• Update Time: 2025-11-01

Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate

• Inchi： 1S/C12H14ClF2NO3/c1-3-19-10(17)5-7-4-9(18-2)11(12(14)15)8(6-13)16-7/h4,12H,3,5-6H2,1-2H3
• InChI Key： VPIILASWKKNECK-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(=CC(CC(=O)OCC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate

Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS No. 1805071-70-8): A Comprehensive Overview

Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS No. 1805071-70-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate is notable for its pyridine core, which is substituted with a chloromethyl group, a difluoromethyl group, and a methoxy group. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for various chemical transformations and biological studies.

One of the key aspects of Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate is its synthesis. The compound can be synthesized through a series of well-defined steps, starting from readily available starting materials. A common approach involves the reaction of a suitable pyridine derivative with an appropriate chlorinating agent, followed by the introduction of the difluoromethyl and methoxy groups. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, enhancing the accessibility of this compound for research purposes.

In terms of physical properties, Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate is typically obtained as a solid or liquid, depending on the specific conditions of synthesis. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it amenable to various chemical reactions and analytical techniques. The compound's stability under different conditions has been extensively studied, providing valuable insights into its handling and storage requirements.

The biological activity of Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate has been a focus of recent research. Studies have shown that this compound exhibits promising pharmacological properties, including potential anti-inflammatory and anti-cancer activities. For instance, preliminary in vitro studies have demonstrated that the compound can inhibit the proliferation of certain cancer cell lines, suggesting its potential as a lead molecule for drug development. Additionally, its ability to modulate specific biological pathways has been explored in detail, highlighting its versatility as a research tool.

From a pharmaceutical perspective, Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate holds significant promise as a starting point for the development of novel therapeutic agents. Its unique structure allows for the introduction of various functional groups through chemical modifications, enabling the fine-tuning of its biological activity and pharmacokinetic properties. Ongoing research is focused on optimizing these properties to enhance the compound's efficacy and safety profile.

Recent clinical trials have also shed light on the potential applications of Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate in treating various diseases. While early-stage trials are still underway, preliminary results have been encouraging. The compound's ability to target specific molecular pathways involved in disease progression has been validated through preclinical studies, paving the way for further clinical evaluation.

In conclusion, Ethyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS No. 1805071-70-8) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique chemical structure, coupled with its promising biological activity, makes it an exciting candidate for further exploration. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of chemistry and medicine.